Cas no 16633-50-4 (4-fluoro-2,6-dimethylbenzoic acid)

4-fluoro-2,6-dimethylbenzoic acid Properties

Names and Identifiers

• 2,6-Dimethyl-4-fluorobenzoic acid
• 4-Fluoro-2,6-dimethylbenzoic acid
• BENZOIC ACID,4-FLUORO-2,6-DIMETHYL
• 2-Carboxy-5-fluoro-m-xylene
• 4-Fluor-2,6-dimethyl-benzoesaeure
• AC1P1XOY
• AE-562
• CTK7I6166
• PubChem4955
• SureCN421459
• RARECHEM AL BO 1056
• 2,6-Dimethyl-4-fluorobenzoicacid97%
• FS-2681
• SCHEMBL421459
• AKOS006344016
• CS-0110464
• Z1201623400
• MFCD06208279
• DB-010914
• 2 pound not6-Dimethyl-4-fluorobenzoic acid
• 16633-50-4
• 2,6-DIMETHYL-4-FLUOROBENZOIC ACID
• 2,6-dimethyl-4-fluorobenzoicacid
• SY042816
• 4-Fluoro-2,6-dimethyl-benzoic acid
• 4-fluoro-2,6-dimethylbenzoic acid
• AE-562/43286943
• 4-Fluoro-2,6-dimethyl benzoic acid
• CL8014
• EN300-90232
• DTXSID80429093
• Benzoic acid, 4-fluoro-2,6-dimethyl-
• +Expand

• MDL： MFCD06208279
• InChIKey： PQYFAAZGSGZNGG-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H9FO2/c1-5-3-7(10)4-6(2)8(5)9(11)12/h3-4H,1-2H3,(H,11,12)
• SMILES： CC1=C(C(=CC(=C1)F)C)C(=O)O

Computed Properties

• Exact Mass: 168.05867
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 168.059
• Heavy Atom Count: 12
• Complexity: 169
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• PSA: 37.3
• Refractive Index: 1.53
• Boiling Point: 278.4±35.0 °C at 760 mmHg
• Melting Point: No data available
• Vapor Pressure: 0.0±0.6 mmHg at 25°C
• Flash Point: 122.1±25.9 °C
• Color/Form: No data avaiable
• Sensitiveness: Air Sensitive
• Density: 1.212